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Compound Name: Endothal-disodium

Cat. No.: B3426602

Endothal-disodium: A Tool for Plant Physiology
Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Endothal-disodium, the disodium salt of 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, is a
well-established herbicide that has found a valuable niche in plant physiology research. Its
primary mechanism of action is the inhibition of serine/threonine protein phosphatases,
particularly Protein Phosphatase 2A (PP2A) and, to a lesser extent, Protein Phosphatase 1
(PP1).[1][2] This specific mode of action makes Endothal-disodium a powerful chemical tool
to investigate a multitude of cellular processes regulated by reversible protein phosphorylation.
These processes are central to plant growth, development, and response to environmental
stimuli. This document provides detailed application notes and experimental protocols for the
use of Endothal-disodium in plant physiology research.

Mechanism of Action

Endothal-disodium acts as a potent and selective inhibitor of PP2A, a key enzyme that
regulates the phosphorylation status and activity of numerous downstream proteins.[3]
Inhibition of PP2A by endothall leads to the hyperphosphorylation of its target substrates,
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causing significant disruptions in various cellular signaling pathways. This targeted disruption
allows researchers to probe the functions of PP2A in specific physiological contexts. The
inhibition of PP1, although less potent, can also contribute to the overall cellular effects
observed upon endothall treatment.[3]

Quantitative Data

The following table summarizes key quantitative data for Endothal-disodium, providing a
reference for dose-response studies and experimental design.

Plant
Parameter Value Reference
System/Enzyme

Plant Protein
IC50 for PP2A 90 nM [3]
Phosphatase 2A

Plant Protein
IC50 for PP1 5 uM [3]
Phosphatase 1

Effective
) Tobacco BY-2 cells,
Concentration for 10 uM ] [1]
o ) Corn root tips
Mitotic Disruption

Herbicidal Application

0.5-5.0 ppm Aquatic Weeds 4
Rate (Aquatic) PP f 3

Signaling Pathway of Endothal-disodium Action

The following diagram illustrates the primary signaling cascade initiated by Endothal-disodium
in plant cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.medchemexpress.com/endothall.html
https://www.benchchem.com/product/b3426602?utm_src=pdf-body
https://www.medchemexpress.com/endothall.html
https://www.medchemexpress.com/endothall.html
https://www.noaa.gov/sites/default/files/legacy/document/2020/Oct/07354626566.pdf
https://www.mass.gov/doc/endothall/download
https://www.benchchem.com/product/b3426602?utm_src=pdf-body
https://www.benchchem.com/product/b3426602?utm_src=pdf-body
https://www.benchchem.com/product/b3426602?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. noaa.gov [noaa.gov]

e 2. Endothal-disodium | 53608-75-6 | Benchchem [benchchem.com]
¢ 3. medchemexpress.com [medchemexpress.com]

e 4. mass.gov [mass.gov]

» To cite this document: BenchChem. [Endothal-disodium application in plant physiology
research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3426602#endothal-disodium-application-in-plant-
physiology-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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